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Compound of Interest

Compound Name: Thorium iodide

Cat. No.: B1596459

This technical guide provides a comprehensive review of early research on thorium iodide
compounds, focusing on their synthesis, characterization, and purification. The content is
intended for researchers, scientists, and professionals in the field of drug development and
inorganic chemistry who are interested in the foundational studies of actinide chemistry.

Thorium Tetraiodide (Thla)

Thorium tetraiodide was a key compound in early thorium chemistry, primarily because of its
role in the purification of thorium metal.

Early methods for synthesizing thorium tetraiodide involved the direct reaction of elemental
thorium with iodine.[1]

» Experimental Protocol: Direct Elemental Reaction
o Elemental thorium metal is placed in a sealed silica ampule.
o A stoichiometric amount of iodine (I2) is introduced into the ampule.
o The ampule is heated to approximately 500 °C.
o The reaction proceeds according to the equation: Th + 2l — Thla.

o ltis critical to ensure the absence of water and oxygen to prevent the formation of thorium
oxyiodide (ThOIz) and thorium dioxide (ThOz2).[2]
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An alternative synthesis route involves the reaction of thorium hydride with hydrogen iodide.[1]

Thorium tetraiodide is a solid that is highly sensitive to air and moisture.[1] Its physical and

crystallographic properties are summarized in the table below.

Property Value
White to pale yellow crystalline platelets; orange
Appearance
when heated.[1][3][4]
Molar Mass 739.656 g/mol [1]
Melting Point 556 °C - 570 °C[1][2][3]
Boiling Point 837 °C[1][3]
Density 6.0 g/cm3[1][3]

Crystal Structure

Monoclinic[1]

Space Group

P21/n[1]

Lattice Parameters

a=1321.6 pm, b=806.8 pm,c=776.6 pm, 3 =
98.68°[1]

Coordination Geometry

8-coordinate square antiprismatic[3]

Lower Thorium lodides: Thiz and Thlz

Lower iodides of thorium, specifically thorium triiodide and thorium diiodide, were typically

prepared by the reduction of thorium tetraiodide with thorium metal.[2] These compounds are

notable for their metallic or semi-metallic character.

The synthesis of these lower iodides involves a comproportionation reaction.

o Experimental Protocol: Reduction of Thla

o Thorium tetraiodide (Thls) and an excess of high-purity thorium metal are placed in a

sealed, inert container, such as one made of tantalum.[5]
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o To synthesize Thlis, the mixture is heated in a vacuum at approximately 800 °C. The
reaction is: 3Thla + Th - 4Thls.[6]

o For the synthesis of Thlz, the reaction is carried out at a similar temperature, resulting in
the quantitative formation of Thiz on the surface of the thorium metal.[5]

o The specific product (This or Thl2) depends on the stoichiometry of the reactants.

The logical relationship for the synthesis of lower thorium iodides is depicted below.

Synthesis Pathway of Lower Thorium lodides

Reactants

Thorium Tetraiodide (Thlas) Thorium Metal (Th)

High Temperature
(e.g., 800°C)

Further Reduction

Thorium Triiodide (Thls) Thorium Diiodide (Thlz)

Click to download full resolution via product page

Synthesis of This and Thlz from Thla.

The properties of This and Thiz differ significantly from Thla, reflecting their different electronic
structures.
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Compound Property Value
Black, violet-tinged, poorly
This Appearance )
crystallized mass.[6]
Molar Mass 612.7511 g/mol [6]
. Decomposes above 550 °C to
Decomposition

Thla and Thl2.[6]

Crystal Structure

Orthorhombic (B-form)[6]

Space Group

Cccm[6]

Thi2

Appearance

Gold-colored[5][7]

Electrical Properties

Low electrical resistance,

confirming metallic character.

[5]

Magnetic Properties

Diamagnetic[5]

Electronic Structure

Formulated as Th#+(17)2(e")z,
with electrons in a conduction
band, rather than a true Th(ll)
salt.[5]

Decomposition

Decomposes incongruently at
883 °C to solid thorium and an
iodide-rich liquid.[5]

The van Arkel-de Boer (lodide) Process for Thorium

Purification

Developed by Anton Eduard van Arkel and Jan Hendrik de Boer in 1925, the iodide process

was the first industrial method for producing small quantities of high-purity, ductile metals like

thorium.[8] The process leverages the thermal decomposition of a volatile metal iodide.[8][9]

The process involves the formation of thorium tetraiodide from impure thorium and its

subsequent decomposition on a hot filament.
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e Formation of Thla: Impure thorium metal is heated in an evacuated vessel with a small
amount of iodine at a temperature of 50-250 °C.[8] This forms volatile thorium tetraiodide gas
(Thla), leaving non-volatile impurities behind as solids.

o Decomposition of Thla: The gaseous Thla is then passed over a hot tungsten filament,
typically heated to around 1400 °C.[8]

» Deposition of Pure Thorium: At this high temperature, the Thla decomposes, depositing high-
purity thorium metal onto the filament. The released iodine gas is then free to react with more
of the impure thorium, continuing the cycle.[10]

The workflow for the van Arkel-de Boer process is illustrated below.
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van Arkel-de Boer Process for Thorium Purification

Impure Thorium lodine (I2)
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Formation
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Cycle Continues
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Click to download full resolution via product page

Workflow of the van Arkel-de Boer process.

This process was crucial in early studies for preparing massive thorium of high purity in lots of

several hundred grams, which was essential for investigating the fundamental properties of the
metal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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